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Application Note: Kathon 886 MW for Aluminum
Rolling Oils

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Kathon 886

CAS No.: 55965-84-9

Cat. No.: S572685

Summary Kathon 886 MW is a broad-spectrum microbicide used to control bacteria and fungi in
metalworking fluids, including aluminum rolling oils. Its effectiveness is maintained under specific

temperature and pH conditions, making it suitable for challenging industrial environments [1] [2] [3].

1.0 Product Profile Kathon 886 MW is a 14% active liquid containing a mixture of two isothiazolinones [1]

[2]. Its key features for aluminum rolling oils include:

e Broad-Spectrum Activity: Effective against bacteria and fungi, including problem-causing
microorganisms like Mycobacterium and endotoxin-producing bacteria [3].

e Temperature & pH Stability: Remains stable and effective at temperatures up to 60°C (140°F) and
within a pH range of 3.0 to 9.2 [2] [3].

¢ Formaldehyde-Free: Not subject to formaldehyde regulatory concerns [3].

2.0 Key Properties and Dosage The following tables summarize the critical physical properties and

recommended dosage for aluminum rolling oils.

Table 1: Typical Physical & Chemical Properties of Kathon 886 MW

Property Value |/ Description

Appearance Amber to gold, slightly viscous liquid [1] [2]
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Property Value | Description

Active Ingredients 5-chloro-2-methyl-4-isothiazolin-3-one (10.4%) and 2-methyl-4-isothiazolin-3-
one (3.7%) [1] [2]

Total Active 14.1% (typical) [1] [2]
Ingredients
Solubility Soluble in water, methanol, ethanol, isopropy! alcohol, acetic acid; insoluble in

acetone [1] [2]

Specific Gravity @ 1.29 [1] [2]
25°C

pH (as supplied) 1to 3[1][2]

Table 2: Efficacy, Stability, and Dosage Guidance

Parameter Specification | Guidance

Effective Temperature Up to 60°C (140°F) [2] [3]

Range

Effective pH Range 3.0 - 9.2; performance and stability improve at lower pH [1] [2]
Dosage in Aluminum 20 ppm active ingredient (143 ppm as supplied) controlled microbial
Rolling Oils growth at 54°C for 3-4 weeks in tested fluids [3]

General Maintenance 2.7 - 12.8 fl oz per 1,000 gallons of emulsion every 4-12 weeks [2] [3]
Dosage

3.0 Mechanism of Action Kathon 886 MW utilizes a rapid, two-step mechanism [1] [3]:

e Growth Inhibition: Within minutes of addition, it disrupts central metabolic pathways by inhibiting key
enzymes (e.g., dehydrogenases) associated with the Krebs cycle, nutrient metabolism, and energy
generation.

¢ Cell Death: After several hours of contact, cell death occurs due to the progressive loss of protein
thiols and the production of free radicals from disrupted metabolism.
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This mechanism results in broad-spectrum activity, low use levels, and makes it difficult for microorganisms

to develop resistance [1] [3].

Experimental Protocol for Evaluating Kathon 886 MW

Disclaimer: This is a generalized protocol based on manufacturer recommendations. Laboratory testing

specific to your fluid formulation is essential prior to commercial use [1] [2].

1.0 Objective To evaluate the efficacy of Kathon 886 MW in controlling microbial growth in a specific

aluminum rolling oil formulation under simulated operating conditions (e.g., 54°C).

2.0 Experimental Workflow The general workflow for testing and applying Kathon 886 MW is as follows.
Please note that specific methods for microbial challenge tests (e.g., ASTM E2315) should be followed.
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Kathon 886 MW Evaluation Workflow

Start Evaluation

1. Prepare Metalworking Fluid
at recommended use-dilution

:

2. Add Kathon 886 MW
at 20 ppm active ingredient (143 ppm as supplied)

:

3. Condition system at target temperature (e.g., 54°C)
and maintain pH below 9.2

:

4. Perform microbial challenge test
or monitor natural contamination

:

5. Monitor microbial population
(Total Viable Count) weekly for 3-4 weeks

l

6. Evaluate efficacy:
Sustained microbial control confirms stability

Control Achieved \ Control Failed

Stable & Effective Re-evaluate Formulation/Protocol

Click to download full resolution via product page

3.0 Materials and Methods
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e Test Substance: Kathon 886 MW microbicide [1].

e Test Fluid: Aluminum rolling oil, prepared at the manufacturer's recommended use-dilution with
water.

e Equipment: Laboratory incubator or water bath capable of maintaining 54°C, sterile pipettes, flasks,
and equipment for viable cell counting (e.g., pour plates, spread plates, or membrane filtration) [3].

e Culture (if challenging): A suitable microbial inoculum, which may include bacteria and fungi
relevant to the application environment [3].

4.0 Procedure

¢ Fluid Preparation: Prepare a known volume (e.g., 1 liter) of the aluminum rolling oil emulsion in a
sterile vessel.

¢ Biocide Addition: Add Kathon 886 MW to achieve a concentration of 20 ppm active ingredient
(143 ppm of the as-supplied product) [3]. Disperse uniformly.

e Conditioning: Place the treated fluid in an incubator set to 54°C [3]. Monitor and adjust the pH to
remain within the stable range (3.0-9.2).

¢ Microbial Monitoring: Periodically sample the fluid (e.g., weekly) and perform total viable cell counts
to quantify bacteria and fungi.

e Data Analysis: Compare microbial counts over time against an untreated control sample. Effective
control is demonstrated by a significant reduction and sustained suppression of microbial growth over
the test period (e.g., 3-4 weeks) [3].

Practical Application & Stability Guidelines

Stability and Performance Optimization The stability and performance of Kathon 886 MW are

maximized by adhering to the following guidelines, which can be visualized as a decision-support diagram.

Kathon 886 MW Stability Factors

Avoid charging biocide Add directly to sump
into high temperature zones (>60°C) Uniformly disperse via metering pump
Avoid mercaptans Avoid incompatible biocides Avoid highly basic additives Maintain System pH < 9.2 Minimize Diethanolamine (DEA)
(e.g., mercaptobenzothiazole) (e.g., Sodium Omadine, Triadine 10) (pH 10-12) near biocide addition (Improved stability at lower pH) Use high-purity TEA or MEA at low levels

Click to download full resolution via product page

General Best Practices
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e System Knowledge: Know the volume of your system to dose accurately [1] [2].

¢ Point of Addition: Add Kathon 886 MW on the clean side of filters for improved performance and
longevity. It may be necessary to occasionally dose the dirty side if high microbial populations are
detected there [1] [2].

e Contamination Control: Eliminate dead spots in the fluid system, disconnect unused portions, and
prevent trash from entering sumps [1] [2].

o Safety: Always triple-rinse empty containers and post safety information near the handling area [1]

2.

Conclusion

Kathon 886 MW is a proven microbicide suitable for use in aluminum rolling oils, demonstrating efficacy
and chemical stability at elevated temperatures up to 60°C. Successful application requires careful attention
to system conditions, particularly pH and incompatible chemicals, and should be validated through

laboratory testing with specific fluid formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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